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Compound of Interest

Compound Name: Grassofermata

Cat. No.: B10752214 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Grassofermata is a small molecule inhibitor of Fatty Acid Transport Protein 2 (FATP2), a key

protein involved in the uptake of long-chain fatty acids (LCFAs) into cells.[1] FATP2 is

implicated in various metabolic diseases, making it an attractive therapeutic target.[2]

Determining the half-maximal inhibitory concentration (IC50) of Grassofermata is a critical step

in characterizing its potency and efficacy. This document provides detailed protocols for

measuring the IC50 value of Grassofermata using a cell-based fluorescent fatty acid uptake

assay.

Mechanism of Action
Grassofermata inhibits FATP2 through a non-competitive mechanism.[1] FATP2 facilitates the

transport of LCFAs across the plasma membrane and their subsequent activation to acyl-CoAs

by its intrinsic acyl-CoA synthetase activity. This process, known as vectorial acylation, couples

fatty acid transport to metabolic trapping within the cell. Grassofermata disrupts this process,

leading to a reduction in intracellular lipid accumulation.
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Caption: FATP2-mediated fatty acid uptake and inhibition by Grassofermata.

Data Presentation: Grassofermata IC50 Values
The inhibitory potency of Grassofermata has been determined in various cell lines. The

following table summarizes representative IC50 values obtained using the fluorescent fatty acid
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uptake assay.

Cell Line Description
FATP
Expression

Grassofermata
IC50 (µM)

Reference

HepG2
Human Liver

Carcinoma
FATP2 17.3 ± 2.5 [1]

Caco-2

Human

Colorectal

Adenocarcinoma

FATP2 13.5 ± 1.1 [1]

C2C12 Mouse Myoblast FATP2 10.6 [1]

INS-1E Rat Insulinoma FATP2 8.3 [1]

Human

Adipocytes
Primary Cells FATP1, FATP4 58.2 [1]

Experimental Protocols
Protocol 1: Cell-Based Fluorescent Fatty Acid Uptake
Assay for IC50 Determination
This protocol describes the determination of Grassofermata's IC50 value by measuring the

uptake of a fluorescent long-chain fatty acid analog, C1-BODIPY-C12, in a suitable cell line

(e.g., HepG2).

Materials:

Cell Line: HepG2 (or other cell line expressing FATP2)

Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine

Serum (FBS) and 1% Penicillin-Streptomycin

Grassofermata: Stock solution in DMSO

C1-BODIPY-C12: Fluorescent fatty acid analog (stock solution in DMSO)
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Assay Buffer: Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

Trypan Blue: Quenching agent

96-well black, clear-bottom plates

Fluorescence microplate reader

Experimental Workflow:
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Preparation

Treatment & Incubation

Measurement & Analysis

1. Seed cells in a
96-well plate

2. Prepare serial dilutions
of Grassofermata

4. Add Grassofermata
to cells and pre-incubate

3. Prepare C1-BODIPY-C12
working solution

5. Add C1-BODIPY-C12
and incubate

6. Add Trypan Blue to
quench extracellular fluorescence

7. Measure intracellular
fluorescence

8. Analyze data and
calculate IC50
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Data Input

Data Processing

Analysis & Output

Raw Fluorescence Readings

1. Background Subtraction

2. Normalization to Controls
(0% and 100% uptake)

3. Plot % Inhibition vs.
log[Grassofermata]

4. Non-linear Regression
(Sigmoidal Dose-Response)

5. IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Measuring
Grassofermata IC50 Value]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752214#a-techniques-for-measuring-
grassofermata-ic50-value]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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